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Compound of Interest

Compound Name: Djalonensone

Cat. No.: B030295 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Djalonensone, also known as Alternariol monomethyl ether. Given its classification as a highly

toxic substance, stringent disposal procedures must be followed to ensure the safety of

laboratory personnel and to prevent environmental contamination. Researchers, scientists, and

drug development professionals should adhere to these guidelines to manage Djalonensone
waste responsibly.

Immediate Safety and Handling Precautions
Djalonensone is categorized as acutely toxic. The following GHS Hazard Statement and

Precautionary Statement for disposal are critical:

GHS Classification Hazard Statement
Precautionary Statement
(Disposal)

Acute Toxicity, Oral (Category

2)
H300: Fatal if swallowed

P501: Dispose of

contents/container to an

approved waste disposal plant

Due to its high toxicity, Djalonensone should be managed with the same level of caution as a

P-listed waste, even though it does not currently appear on the EPA's P-list of acutely
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hazardous wastes. This means that all waste streams containing Djalonensone, including

empty containers and contaminated labware, are considered acutely hazardous waste.

Personal Protective Equipment (PPE)
When handling Djalonensone in any form (solid or in solution), the following PPE is

mandatory:

PPE Category Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Skin and Body Lab coat, long pants, and closed-toe shoes

Respiratory

Use in a chemical fume hood. For spills or risk

of aerosolization, a NIOSH-approved respirator

may be required.

Step-by-Step Disposal Procedures
The proper disposal of Djalonensone depends on its form—solid powder or dissolved in a

solvent such as DMSO. Under no circumstances should Djalonensone or its solutions be

disposed of down the drain or in regular trash.

Disposal of Solid Djalonensone Waste
Waste Collection:

Collect all solid Djalonensone waste, including contaminated weigh boats, spatula, and

absorbent paper, in a dedicated, leak-proof, and clearly labeled hazardous waste

container.

The container must be compatible with the chemical and have a secure lid.

Labeling:
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Label the container with "Acutely Hazardous Waste," the full chemical name

"Djalonensone (Alternariol monomethyl ether)," and the appropriate hazard pictograms

(e.g., skull and crossbones).

Storage:

Store the waste container in a designated satellite accumulation area that is secure and

away from incompatible materials.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Disposal of Djalonensone Solutions (e.g., in DMSO)
Waste Collection:

Collect all liquid waste containing Djalonensone in a dedicated, leak-proof, and sealable

container.

Do not mix with other solvent waste streams unless explicitly permitted by your EHS

department. DMSO is a combustible liquid and can facilitate the absorption of other

chemicals through the skin.[1]

Labeling:

Label the container with "Acutely Hazardous Waste," the full chemical names of all

components (e.g., "Djalonensone in Dimethyl Sulfoxide"), their approximate

concentrations, and the appropriate hazard pictograms.

Storage:

Store the liquid waste container in secondary containment to prevent spills. Store in a well-

ventilated area, away from sources of ignition.[1]

Disposal Request:
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Arrange for disposal through your institution's EHS department or a licensed hazardous

waste disposal contractor.

Disposal of Contaminated Materials and Empty
Containers

Contaminated Labware: All disposable items that have come into contact with Djalonensone
(e.g., pipette tips, gloves, bench paper) must be collected as solid hazardous waste.

Empty Containers: The original containers of Djalonensone are considered acutely

hazardous waste and must not be triple-rinsed, as the rinsate would also be hazardous.

Dispose of the empty, unrinsed container in the same manner as solid Djalonensone waste.

Experimental Protocols
Detailed experimental protocols for the ultimate destruction of Djalonensone, such as specific

incineration conditions, are proprietary to licensed hazardous waste disposal facilities. The

primary responsibility of laboratory personnel is the safe and compliant collection, segregation,

and labeling of Djalonensone waste for transfer to a certified disposal service.

Djalonensone Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Djalonensone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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